Cas no 3875-51-2 (Isopropylcyclopentane)

• Product Name: Isopropylcyclopentane
• CAS No: 3875-51-2
• MF: C₈H₁₆
• MW: 112.212642669678
• MDL: MFCD00045422
• CID: 307797
• PubChem ID: 87558006
• Update Time: 2025-11-02

Isopropylcyclopentane Chemical and Physical Properties

Names and Identifiers

• Cyclopentane,(1-methylethyl)-
• Isopropylcyclopentane
• propan-2-ylcyclopentane
• Cyclopentane, isopropyl-
• Propane, 2-cyclopentyl-
• Cyclopentane, (1-methylethyl)-
• NSC73948
• 2-Cyclopentylpropane
• Cyclopentane, isopropyl- (8CI)
• TVSBRLGQVHJIKT-UHFFFAOYSA-N
• FCH1121982
• Cyclopentane, (1-methylethyl)- (9CI)
• (1-methylethyl)cyclopentane
• I0647
• AKOS024015225
• EINECS 223-397-4
• MFCD00045422
• NSC-73948
• T72412
• (Propan-2-yl)cyclopentane
• NS00030457
• MGD62XB9AE
• NSC 73948
• FT-0635042
• DTXSID90192029
• 3875-51-2
• DTXCID50114520
• Cyclopentane, (1-methylethyl)-(9CI)
• Cyclopentane, isopropyl-(8CI)
• Cyclopentane, (1-methylethyl)-; Cyclopentane, isopropyl- (6CI,7CI,8CI); (1-Methylethyl)cyclopentane; Isopropylcyclopentane; NSC 73948; Propane, 2-cyclopentyl-
• DB-049328

• MDL： MFCD00045422
• Inchi： 1S/C8H16/c1-7(2)8-5-3-4-6-8/h7-8H,3-6H2,1-2H3
• InChI Key： TVSBRLGQVHJIKT-UHFFFAOYSA-N
• SMILES： C1(C(C)C)CCCC1

Computed Properties

• Exact Mass: 112.12500
• Monoisotopic Mass: 112.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 58.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.78
• Melting Point: -111.36°C
• Boiling Point: 126°C(lit.)
• Flash Point: 14.1°C
• Refractive Index: 1.4235
• PSA: 0.00000
• LogP: 2.83260

Isopropylcyclopentane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3295 3/PG II
• HazardClass：3
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Other Chemical Reagents

Additional information on Isopropylcyclopentane

Comprehensive Guide to Isopropylcyclopentane (CAS No. 3875-51-2): Properties, Applications, and Market Insights

Isopropylcyclopentane (CAS No. 3875-51-2) is a branched-chain aliphatic hydrocarbon with a unique molecular structure that combines a cyclopentane ring with an isopropyl substituent. This compound belongs to the family of alkylcyclopentanes, which are increasingly gaining attention in various industrial applications due to their favorable physicochemical properties. As a volatile organic compound (VOC), it exhibits characteristics that make it valuable in specialty formulations, though it requires careful handling like many industrial chemicals.

The molecular formula of Isopropylcyclopentane is C₈H₁₆, with a molecular weight of 112.21 g/mol. Its structure features a five-membered carbon ring with an isopropyl group (-CH(CH₃)₂) attached, creating what chemists call a branched cycloalkane. This configuration gives the compound distinct properties compared to linear alkanes or simple cycloalkanes. The boiling point ranges between 120-125°C, and it typically appears as a colorless liquid at room temperature with a characteristic hydrocarbon odor.

One of the most searched questions about Isopropylcyclopentane relates to its solvent properties. Indeed, this compound demonstrates excellent solvency power for many organic materials while maintaining relatively low toxicity compared to aromatic solvents. These properties make it potentially useful in formulations requiring non-polar solvents, though specific applications must be evaluated case by case. Researchers are particularly interested in its behavior in binary solvent systems and its potential as a cleaner alternative to traditional solvents.

In the realm of industrial applications, Isopropylcyclopentane finds potential use in several niche areas. The specialty chemicals sector explores its incorporation into lubricant formulations, where its branched cyclic structure may contribute to desirable viscosity characteristics. Some manufacturers consider it for polymer processing applications, particularly where controlled evaporation rates are needed. Additionally, its properties suggest possible utility in electronic cleaning solutions, though this requires careful formulation to meet industry standards.

The synthesis of Isopropylcyclopentane typically involves catalytic processes starting from cyclopentene or cyclopentanol. Modern production methods emphasize green chemistry principles, aiming to reduce energy consumption and byproduct formation. Recent patents reveal innovative approaches using heterogeneous catalysts that improve yield and selectivity while minimizing environmental impact. These advancements respond to growing industry demand for sustainable chemical production methods.

From a market perspective, the demand for specialized hydrocarbons like Isopropylcyclopentane shows steady growth, particularly in regions with strong specialty chemical industries. Market analysts note increasing interest in high-purity cycloalkanes for advanced material applications. The compound's price fluctuates based on crude oil derivatives markets and production capacity, with current pricing trends reflecting the broader petrochemical industry dynamics. Quality specifications typically emphasize purity levels above 98% for most technical applications.

Environmental and safety considerations for Isopropylcyclopentane follow standard protocols for volatile hydrocarbons. While not classified as highly hazardous, proper ventilation controls and personal protective equipment are recommended during handling. The compound's biodegradability profile and eco-toxicity data have become important evaluation criteria as industries move toward more sustainable chemical selections. Recent life cycle assessment studies contribute valuable data for environmental impact evaluations.

Researchers continue to explore novel applications for Isopropylcyclopentane in emerging technologies. Some studies investigate its potential in energy storage systems, particularly as a component in advanced electrolyte formulations. Others examine its behavior in nanomaterial synthesis, where its solvent properties might facilitate controlled growth conditions. The compound's relatively simple structure also makes it a useful model in computational chemistry studies of branched cycloalkanes.

Quality control for Isopropylcyclopentane typically involves gas chromatography analysis to verify purity and identify potential impurities. Advanced analytical techniques like mass spectrometry and NMR spectroscopy provide detailed molecular characterization when required. Specifications often include tests for water content, non-volatile residues, and specific gravity to ensure batch-to-batch consistency for industrial users.

The future outlook for Isopropylcyclopentane appears promising as industries seek specialized hydrocarbons with tailored properties. Ongoing research into its physicochemical behavior under various conditions continues to reveal new potential applications. As with many specialty chemicals, its adoption will depend on balancing performance characteristics with sustainability metrics and cost considerations. The compound represents an interesting example of how modified cycloalkanes can address specific industrial needs while offering opportunities for further molecular optimization.